Cas no 2227735-17-1 ((1S)-2-amino-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol
• CAS No: 2227735-17-1
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• CID: 6258647
• PubChem ID: 165646629
• Update Time: 2025-10-18

(1S)-2-amino-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol
• EN300-1985717
• 2227735-17-1

• Inchi： 1S/C8H11ClN2O2/c1-13-8-7(6(12)4-10)5(9)2-3-11-8/h2-3,6,12H,4,10H2,1H3/t6-/m1/s1
• InChI Key： IQFKHIXZBSZSPL-ZCFIWIBFSA-N
• SMILES： ClC1C=CN=C(C=1[C@@H](CN)O)OC

Computed Properties

• Exact Mass: 202.0509053g/mol
• Monoisotopic Mass: 202.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68.4Ų

Additional information on (1S)-2-amino-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol

Chemical Profile of (1S)-2-amino-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol (CAS No. 2227735-17-1)

The compound (1S)-2-amino-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol, identified by its CAS number 2227735-17-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a chiral center at the (1S) configuration, integrates a pyridine scaffold with functional groups that make it a promising candidate for drug discovery and development. The pyridine ring, particularly the 4-chloro-2-methoxypyridin-3-yl moiety, introduces unique electronic and steric properties that can influence its binding affinity and selectivity in biological targets.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities and structural versatility. Pyridine derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The presence of both amino and hydroxyl functional groups in (1S)-2-amino-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol suggests that it may exhibit multiple modes of interaction with biological targets, enhancing its therapeutic potential.

The chiral center at the (1S) configuration is a critical feature of this compound, as it can significantly impact its pharmacological properties. Enantiomeric purity is often a decisive factor in drug efficacy and safety, and the stereochemical integrity of (1S)-2-amino-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol ensures that it can be effectively evaluated in preclinical and clinical studies. Researchers have increasingly recognized the importance of chirality in drug design, leading to the development of sophisticated synthetic methodologies to achieve high enantiomeric purity.

The 4-chloro substituent on the pyridine ring introduces a region of electron deficiency, which can enhance the compound's ability to interact with positively charged residues in biological targets. This feature is particularly relevant in the context of kinase inhibitors, where pyridine-based scaffolds are commonly employed. Additionally, the 2-methoxy group provides further modulation of electronic properties, potentially influencing both binding affinity and metabolic stability. These structural elements collectively contribute to the compound's unique pharmacophore.

Current research in medicinal chemistry emphasizes the development of multifunctional molecules that can address complex disease mechanisms. The combination of an amino group and a hydroxyl group in (1S)-2-amino-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol positions it as a versatile building block for further derivatization. Such compounds are often explored for their potential to modulate multiple signaling pathways simultaneously, offering a strategic advantage over single-target inhibitors.

Computational modeling and virtual screening have become indispensable tools in modern drug discovery, allowing researchers to rapidly assess the binding potential of compounds like (1S)-2-amino-1-(4-chloro-2-methoxypyridin-3-ylenthanol against various biological targets. These approaches leverage advanced algorithms to predict interactions at the molecular level, thereby accelerating the identification of lead compounds. The integration of experimental data with computational insights has significantly enhanced the efficiency of hit identification and optimization processes.

In vitro studies have begun to explore the pharmacological profile of this compound, focusing on its interactions with enzymes and receptors relevant to human health. Preliminary findings suggest that it may exhibit inhibitory activity against certain kinases and other enzymes involved in disease pathways. Such activities are highly sought after in drug development pipelines, as they can provide novel therapeutic strategies for unmet medical needs.

The synthesis of complex molecules like (1S)-2-amino-l-(4-chloro-z-methoxypyridin-z-zyl)ethan-lzol requires meticulous attention to detail to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to construct intricate molecular architectures with greater precision than ever before. Techniques such as asymmetric synthesis and catalytic transformations have been particularly valuable in achieving enantiomerically pure compounds like this one.

As interest in personalized medicine grows, so does the demand for structurally diverse compounds that can be tailored to individual patient profiles. The flexibility offered by functional groups like amino and hydroxyl moieties allows for extensive chemical modification, making this compound a valuable asset in library design efforts aimed at identifying personalized therapeutic agents.

The pyridine scaffold itself is well-documented for its role in medicinal chemistry due to its prevalence in bioactive natural products and synthetic drugs. Its ability to form hydrogen bonds and coordinate with metal ions makes it an ideal candidate for designing molecules that interact with biological targets through multiple non-covalent interactions. This versatility is further enhanced by substituents such as chloro and methoxy groups, which fine-tune electronic properties and steric hindrance.

Future directions in research may explore derivatization strategies aimed at improving pharmacokinetic properties while maintaining or enhancing biological activity. For instance, modifications to improve solubility or metabolic stability could broaden the therapeutic window of this compound class. Additionally, exploring its potential as a prodrug—a precursor that is converted into an active drug within vivo—could offer new avenues for treatment.